7-Bromoimidazo[1,2-a]pyridin-3-amine

• IUPAC Name: 7-bromoimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C7H6BrN3/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H,9H2
• InChI Key: JSUNLBBDEJGVIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2N)C=C1Br
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• CAS No.: 1427439-69-7

Description

Molecular Structure Analysis

The molecular weight of “7-Bromoimidazo[1,2-a]pyridin-3-amine hydrochloride” is 248.51. The InChI code is 1S/C7H6BrN3.ClH/c8-5-1-2-11-6 (9)4-10-7 (11)3-5;/h1-4H,9H2;1H.

Scientific Research Applications

Synthesis Techniques

Researchers have developed various methods for synthesizing imidazo[1,2-a]pyridine derivatives due to their significant potential in medicinal chemistry and material science. One method involves the use of ionic liquids for the one-pot synthesis of 3-aminoimidazo[1,2-a]pyridines, demonstrating good to excellent yields. The simplicity of the reaction workup and the reusability of the ionic liquid make this approach environmentally friendly and cost-effective (Shaabani, Soleimani, & Maleki, 2006).

Potential Medicinal Applications

Imidazo[1,2-a]pyridine derivatives have been investigated for their therapeutic potential, including as kinase inhibitors and in the treatment of inflammatory diseases. For instance, certain derivatives have been identified as specific antagonists of the P2X7 receptor, an important target in inflammatory diseases. The compounds stylissadines A and B, derived from marine sponges, are notable for their potent P2X7 receptor antagonistic activity, suggesting their relevance in developing anti-inflammatory medications (Buchanan et al., 2007).

Safety and Hazards

The safety information for “7-Bromoimidazo[1,2-a]pyridin-3-amine hydrochloride” includes several hazard statements such as H302, H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). The future directions could involve further exploration of the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.